Cas no 2228251-53-2 (5-(1-ethoxyethyl)-1H-imidazol-2-amine)

• Product Name: 5-(1-ethoxyethyl)-1H-imidazol-2-amine
• CAS No: 2228251-53-2
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6035566
• PubChem ID: 165711668
• Update Time: 2025-05-21

5-(1-ethoxyethyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethoxyethyl)-1H-imidazol-2-amine
• 2228251-53-2
• EN300-1776535

• Inchi： 1S/C7H13N3O/c1-3-11-5(2)6-4-9-7(8)10-6/h4-5H,3H2,1-2H3,(H3,8,9,10)
• InChI Key： KVMQJQMAZQAGKL-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1=CN=C(N)N1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(1-ethoxyethyl)-1H-imidazol-2-amine

5-(1-Ethoxyethyl)-1H-imidazol-2-amine (CAS No. 2228251-53-2): A Comprehensive Overview

5-(1-Ethoxyethyl)-1H-imidazol-2-amine (CAS No. 2228251-53-2) is a specialized organic compound belonging to the imidazole family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. The unique structural features of 5-(1-ethoxyethyl)-1H-imidazol-2-amine make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular structure of 5-(1-ethoxyethyl)-1H-imidazol-2-amine consists of an imidazole ring substituted with an ethoxyethyl group at the 5-position and an amine group at the 2-position. This configuration imparts specific chemical properties that are being explored in various research domains. Researchers are particularly interested in its potential as a building block for drug discovery, given the importance of imidazole derivatives in medicinal chemistry.

Recent studies have focused on the synthetic pathways for 5-(1-ethoxyethyl)-1H-imidazol-2-amine, with particular emphasis on green chemistry approaches. The compound's stability under various conditions makes it suitable for multi-step organic synthesis. Its solubility profile in common organic solvents has been characterized, showing good solubility in polar aprotic solvents like DMSO and DMF, which is crucial for its handling in laboratory settings.

In the pharmaceutical sector, derivatives of 5-(1-ethoxyethyl)-1H-imidazol-2-amine are being investigated for their potential biological activities. The imidazole core is known to interact with various biological targets, and modifications at the 5-position may lead to compounds with improved pharmacokinetic properties. Current research trends indicate growing interest in this compound as a precursor for small molecule therapeutics targeting specific enzyme systems.

The agrochemical industry has also shown interest in 5-(1-ethoxyethyl)-1H-imidazol-2-amine derivatives for developing new crop protection agents. The structural flexibility of this compound allows for the creation of molecules with potential insecticidal or fungicidal activities. Researchers are particularly exploring its use in sustainable agriculture solutions, aligning with current global trends toward environmentally friendly pest management.

From a materials science perspective, 5-(1-ethoxyethyl)-1H-imidazol-2-amine presents interesting possibilities for the development of functional materials. Its ability to form coordination complexes with various metals is being studied for applications in catalysis and material engineering. The compound's electronic properties make it potentially useful in designing organic electronic materials or as a ligand in catalytic systems.

The market for 5-(1-ethoxyethyl)-1H-imidazol-2-amine has seen steady growth, driven by increasing research activities in both academic and industrial settings. Suppliers typically offer this compound with high purity grades (≥95% to ≥98%) to meet the stringent requirements of research applications. The compound is generally available in small to medium quantities, catering primarily to the research community rather than large-scale industrial users.

Handling and storage recommendations for 5-(1-ethoxyethyl)-1H-imidazol-2-amine follow standard laboratory practices for organic compounds. It should be stored in a cool, dry place, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment should be used when handling the compound, including gloves and eye protection, as with any laboratory chemical.

Analytical characterization of 5-(1-ethoxyethyl)-1H-imidazol-2-amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical for research applications. The compound's stability under various conditions has been studied, showing good stability at room temperature when properly stored.

Future research directions for 5-(1-ethoxyethyl)-1H-imidazol-2-amine include exploring its potential in drug discovery programs, particularly in areas where imidazole derivatives have shown promise, such as antimicrobial and anti-inflammatory agents. The compound's versatility as a synthetic intermediate continues to attract interest from medicinal chemists looking to develop novel therapeutic candidates with improved properties.

Environmental considerations regarding 5-(1-ethoxyethyl)-1H-imidazol-2-amine are part of ongoing research. While comprehensive ecotoxicological data may be limited for this specific compound, researchers are increasingly applying green chemistry principles to its synthesis and applications. This aligns with broader trends in chemical research toward more sustainable practices.

In conclusion, 5-(1-ethoxyethyl)-1H-imidazol-2-amine (CAS No. 2228251-53-2) represents an interesting and versatile compound with potential across multiple scientific disciplines. Its unique structural features and synthetic accessibility make it a valuable tool for researchers in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow, potentially leading to innovative solutions in various technological and therapeutic areas.